Journal Name:Food Additives & Contaminants: Part B
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Prediction of TBM boring speed based on IPSO-LSSVM parameter optimization algorithm
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1007/s12517-023-11572-1
Scientific prediction of TBM tunneling efficiency has important guiding value and significance for long-distance tunnel construction risk and project cost control. A TBM tunneling speed prediction model based on the least squares support vector machine algorithm optimized by the improved particle swarm optimization algorithm is proposed. The standard particle swarm optimization algorithm is improved by using adaptive inertia weight, and the regularization parameters and kernel parameters of LSSVM are optimized based on the improved PSO algorithm. The tunneling speed prediction of TBM is trained by using the tunnel data of No.3 tunnel in Queens, New York and Karagyi-Tehran diversion tunnel in Iran. After the training reaches a certain accuracy, the actual engineering data of TBM construction of long tunnel in Xinjiang are predicted. The results show that the proposed IPSO-LSSVM model has a prediction fitting degree of 0.9776 for TBM tunneling speed and an average absolute error of 1.0771%, which is more accurate than the prediction results of SVR, LSSVM and PSO-LSSVM models. The prediction error does not exceed 1.5% in practical engineering.
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Indirect tensile test modelling for inhomogeneous rock samples using digital image processing
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1007/s12517-023-11563-2
The behavior of rock under different loading conditions is very important for the stability analysis and safety measures taken in mining engineering. Rocks are generally inhomogeneous in nature and contain different minerals, cracks, and pores. This inhomogeneity in rock causes departure in their behavior from known theories of rock failure based on homogeneous assumption of rock. In the research presented in this paper, inhomogeneity present due to different mineral constituents is taken into account for their mechanical strength analysis. Digital image processing techniques are utilized to capture this inhomogeneous nature. Region segmentation method and edge detection method are two popular image processing techniques used for this purpose. The obtained image data is then vectorized and transformed so as to feed it into numerical and structural analysis software. Brazilian indirect test is used for stress analysis of rock specimen. The results obtained from numerical modelling software and from laboratory tests show that the weakest mineral present in rock specimen generally controls the overall failure phenomenon for Brazilian tensile test.
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Deformation styles of Neoproterozoic and Post- in Yaounde, southern Cameroon: the polyphase deformation, the strike-slip fault systems, and their geodynamic implications
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-07 , DOI: 10.1007/s12517-023-11535-6
The deformation styles of the Neoproterozoic and Post-, whose markers are fully recorded in the rock units of Yaounde area (southern Cameroon) are still a research focus from the latest Paleoproterozoic amalgamation of Gondwana to the ongoing opening of the Atlantic Ocean and the West-Central Africa Rifting; with many debate issues and uncertain kinematics concerning the brittle features. This study completes an overarching structural analysis of geometry and kinematics based on field observations and raw data collection, associated to lab structural analyses and previous published assumptions. (1) The Neoproterozoic syn-orogeny deformation highlighted six episodes D1 to D6 D1 compression tectonics feature isoclinal folds F1 and an initially likely gentle-dipping foliation S1, with the majority of structures overprinted/erased by later deformation. D2 extension tectonics comprise a gentle-dipping foliation S2, and a ~ N-trending lineation L2, with dominant N-S strike shearings. D1 and D2 underwent early and late southward tangential movements respectively. D3 and D4 transcurrent tectonics include open, dishomogeneous folds with sub-horizontal axes reflecting respectively ~ E-W and N-S shortening; their interference led to dome and basin patterns. D5 and D6, weakly represented, took place ~ continuously to earlier transcurrent tectonics stress regimes with bend fractures when the rock units had ductile–brittle behavior. Their features, ZN–S and ZE-W were probably overprinted by post-orogeny structures. (2) The Post-Neoproterozoic post-orogeny tectonics showed that the study area is affected by two major strike-slip striking fault systems, Z1 and Z2, respectively from tectonic episodes E1 and E2. The oldest system Z1 covers NW–SE striking strike-slip faults and ~ N-S striking strike-slip faults. The youngest system Z2 consists of SW-NE striking strike-slip faults and ~ E-W striking strike-slip faults. These faults show arrangements that are sheet-like or rhomb-like. Paleostress analysis reveals that both systems originated from two different oriented pure to trans-pressive strike-slip stress regimes (i.e., 1.53 ≤ R′ ≤ 1.91). The first stage, which engendered the first faulting system Z1, developed under NW–SE compression (i.e.; σ1 01/332 to 02/328). This phase probably coincided with N-S collision in the southern part of the Gondwana in the Permo-Triassic and the Late Cretaceous compression times. The second stage, which probably engendered the second faulting system Z2, developed under ~ E-W compression (i.e., σ1 02/092 to 03/094). This phase is correlated with compression from the E-W opening of the Atlantic Ocean in the Miocene times.
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Shear strength, adsorption, and microstructural behavior of sand-bentonite and sand-kaolinite mixtures contaminated with heavy metals
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.1007/s12517-023-11543-6
Soil pollution caused by industrialization has led to an increase in heavy metal concentrations in the environment. This poses a significant risk to the ecosystem and public health, as well as impacting the geotechnical properties of soils, leading to challenges in earthworks and constructions due to unknown parameters of contaminated soil. To address this issue, this study aims to investigate the influence of lead and zinc contamination on the geoenvironmental properties of sand-bentonite mixtures (SBM) and sand-kaolinite mixtures (SKM) with varying clay contents. Through a series of laboratory tests including compaction, unconfined compressive strength, consolidated undrained triaxial, adsorption, the Atterberg limits, pH, sedimentation, and SEM analysis, the behavior of heavy metal–contaminated SBM and SKM was evaluated. The results indicate that the presence of heavy metals affects the shear strength of mixtures containing high and low plasticity clays in different ways. Additionally, heavy metals have a greater influence on cohesion than friction angle in all mixtures. Lead has a greater influence on mixture behavior than zinc due to its smaller hydrated ion radius and higher electronegativity. SBM exhibits greater variation in shear strength parameters than SKM and has almost twice the adsorption capacity of SKM in mixtures with the same clay contents. The findings suggest that SBM or SKM with a specific amount of clay should be selected considering the required shear strength and adsorption on site. Overall, this study provides important insights into the geoenvironmental behavior of heavy metal–contaminated sand-clay mixtures, providing valuable information for the design and management of soil remediation projects.
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Rates of sea-level rise from tide gauge measurements and satellite global positioning system along the Atlantic Coast of Africa
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-29 , DOI: 10.1007/s12517-023-11540-9
This work aims to study the tide gauges of the west coast of Africa, from Gibraltar to the Cape of Good Hope. The relative rate of rise (RoR) of the sea levels is computed in every tide gauge satisfying minimum length and quality requirements. This information is supplemented by the satellite global positioning system (GPS) measurement of the subsidence of the land nearby the tide gauge to compute the subsidence rate. On average, the relative sea levels are rising along the west coast of Africa at a rate of less than +1 mm·year−1, with an overwhelming subsidence component, and negligible acceleration.
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Orogenic exhumation, erosion, and sedimentation in a pro-foreland basin: central Pindos foreland basin, western Greece
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1007/s12517-023-11586-9
In western Greece is the Pindos Foreland Basin, a geological depression that contains approximately 2500 m of mainly Upper Eocene to Lower Oligocene submarine fans deposits. Despite the extensive stratigraphic and structural research that has defined the basin as a foreland basin that developed adjacent to Pindos Orogen, the impact of orogenic history and erosion on sedimentation has not been evaluated. This study investigates the origin and tectonic setting of the central Pindos Foreland Basin using new provenance data. Petrographic and geochemical analyses suggest that the succession was primarily sourced by sedimentary, felsic, and intermediate igneous, and low-grade metamorphic source rocks. The geochemical analysis reveals that the sediments are immature and have undergone little to moderate weathering, and low degrees of sediment recycling and sorting. A secondary mafic source with high Cr and Ni contents and high Cr/V ratios. The provenance data indicate that Pindos Orogen represents the source region and agree with the existing sedimentological and palaeocurrent research. The Pindos sedimentary and Pelagonian volcano-sedimentary units, mixed with a mafic source (Pindos ophiolitic units) and low grade metamorphics produce the observed chemical and petrographic variance. Multidimensional discrimination diagrams suggest sediment sources from a collisional setting and confirm the active continental edge setting. The provenance data display an up-section increase in lithic fragments, recording the growing history of the Pindos orogen and the gradual exhumation of the source regions. This study offers an example of the sedimentary provenance trend in an evolving pro foreland basin.
Detail
The evaluation of groundwater quality in Sharourah governorate, Saudi Arabia, was carried out through assessment of the chemical and physical parameters and WQI method
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1007/s12517-023-11560-5
Groundwater quality assessment is an important aspect of groundwater studies in arid environments such as Sharourah in Saudi Arabia. Sharourah governorate is located in the south of Saudi Arabia in the Empty Quarter desert. It suffers from water scarcity, and groundwater is the main source for the domestic water use. The researchers collected the samples from groundwater wells of different places in Sharourah governorate in May to august 2019. They used eighteen physical and chemical parameters to investigate the quality of the groundwater. The results showed that all parameters were below the maximum allowed according to the specifications to SASO and WHO for drinking water. The effective weight percentage and water quality index for all parameters in the samples studied were calculated according to the standards of SASO. The largest effective weights were for the parameters of Mg2 + , pH, Cl-, EC, and TDS compared to other parameters; and their mean percentage was 32.19%, 21.53%, 8.44%, 7.68%, and 6.73%, respectively. WQI values range from 38 to 70; the nine samples of the groundwater wells were classified into two categories: four wells of good water, and five of poor water. All the groundwater samples showed that the groundwater in Sharourah governorate is suitable for domestic uses, and safe for obtaining drinking water therefrom according to WQI used in this study.
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The role of some vegetation parameters of Gundelia tournefortii L. in controlling runoff generation and sediment yield based on rainfall simulation experiments in major habitats of Central Zagros, Iran
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1007/s12517-023-11501-2
This study was performed in major habitats of Gundelia tournefortii L. in the Central Zagros region, Iran, to pursue the two following objectives: (a) analyzing the percentage of canopy cover and density per unit area (m2) of the plant in controlling runoff and reducing the soil loss amount and (b) investigating some soil physicochemical properties and their impact on reducing the amount of runoff generation and sediment yield. The vegetation parameters of G. tournefortii L. were measured by completely randomized design using transect quadrat sampling method. It used a portable rainfall simulator apparatus. The highest amount of efficacy of the vegetation parameters of G. tournefortii L. in controlling runoff generation and sediment yield occurred during the first fifteen minutes of the rainfall continuity times in comparison to the second fifteen minutes of ones. As a result, in relation to runoff generation, the study sites No. 5 (1.73), No. 4 (1.85), No. 8 (1.90), and No. 1 (1.96) mm were allocated the largest contribution, respectively. Meanwhile, in relation to sediment yield, the following results were obtained. The study sites No. 5 (10.87), No. 4 (10.55), No. 8 (11.23), and No. 1 (11.35) g had the largest contribution, respectively. The findings showed that G. tournefortii L. has a prominent role in controlling runoff generation and sediment yield, and because of its high compatibility and deployment, it can be introduced as a suitable cover plant for soil conservation in natural fields.
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Sirhan–Turayf and Widyan basins’ boundary and Upper Cretaceous lateral changes in northern Saudi Arabia
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1007/s12517-023-11585-w
This study is conducted on the Northern Borders Province, northernmost Saudi Arabia, mapping a newly identified Wadi Al Khirr transtensional fault zone, based on detailed fieldwork, image interpretation as well as GIS work. The Wadi Al-Khirr fault zone extends from west of Al Uwayqilah to Zahwah. Remote sensing satellite data indicate that it can be projected further to the south toward the central Arabian Shield. About 100 km to the east of the newly proposed fault zone, late Cretaceous Linah Formation is changing its eastern lithofacies within the Widyan basin. The changes in lithofacies represent the results of tense diagenetic alteration (many phases of dolomitization/de-dolomitization), accompanied by silicification and carbonate leaching of the carbonate rocks. This western (Mediterranean) and eastern (Arabian Gulf) lithofacies appear to be laterally equivalent in biostratigraphy as it is evidently having Loftusia sp. in both sides. The lithofacies changes occur 100 km to the east of the Wadi Al Khirr fault zone; therefore, it is likely postdating the Upper Cretaceous sequences and may not be associated tectonically with the east to west lithofacies. The Sirhan–Turayf and Widyan basins’ boundary is found in this study to have complicated tectonic setting. Wadi Al Khirr fault zone to the east, and the Makkah-Madinah-Nafud with newly interpreted Sakaka lineaments to the west bound the Ha’il arch, separating the two basins. Moreover, the Ha’il arch is cross-cut and deformed by Ar’Ar arch in the upper northern part of the study area and by reactivation of Najd Faults to the south.
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A novel fuzzy Harris hawks optimization-based supervised vegetation and bare soil prediction system for Javadi Hills, India
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1007/s12517-023-11538-3
For several decades, researchers throughout the world have been motivated and contributed to the research on land use/land cover (LU/LC) change prediction analysis. This research work builds the ensemble learning model using unsupervised metaheuristic optimization and supervised machine learning algorithms for obtaining an LU/LC classification and prediction map in the area of Javadi Hills, India. The unsupervised fuzzy Harris hawks optimization (HHO) algorithm was used for finding the unknown features from the pre-processed satellite image. The feature-extracted map was used as an input for finding the LU/LC classes by using the supervised machine learning classifiers (support vector machine, random forest, and maximum likelihood). The principal component analysis (PCA) has been used for fusing the results of the supervised machine learning classifiers. The fused results were combined with the Adjusted Vegetation and Bareness Index (AVBaI) map and the final ensemble LU/LC (E-LU/LC) map was achieved for the years 2012 and 2015 with good classification accuracy, with an average of 95.275%. The impact of the LU/LC changes through the Land Surface Temperature (LST) map has been calculated and used as the input along with the E-LU/LC map during the process of LU/LC prediction. The ensemble-based prediction (EP)-LU/LC map for the years 2018, 2021, 2024, and 2027 has been forecasted by using the Markovian-Cellular Automata with the Multilayer Perceptron Neural Network model. The result of the EP-LU/LC map provides an average prediction accuracy of 95.763%. Our research on the LU/LC prediction will assist the concerned government officials in taking essential measures for protecting the LU/LC environment.
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